molecular formula C14H14BrN3O2 B280129 N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide

N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide

Cat. No. B280129
M. Wt: 336.18 g/mol
InChI Key: JWOGFLCLFZLPJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide, also known as ABPC, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ABPC is a pyrazole-based compound that exhibits a range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cancer cell growth and proliferation. N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell growth. By inhibiting these enzymes, N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide may prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer effects, N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide can inhibit the production of inflammatory cytokines, which are molecules that play a role in the immune response. N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has also been shown to exhibit antioxidant activity, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide is its relatively simple synthesis method, which makes it a viable option for large-scale production. Additionally, N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide exhibits a range of biochemical and physiological effects, making it a versatile compound for scientific research. However, one limitation of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide. One area of interest is its potential as an anti-cancer agent, with researchers investigating its efficacy in preclinical and clinical trials. Additionally, researchers are exploring the potential of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide as a treatment for other diseases, such as inflammatory disorders and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide involves the reaction of 4-bromo-1-ethyl-1H-pyrazole-3-carboxylic acid with acetic anhydride in the presence of a catalyst. The resulting compound is then treated with 4-acetylphenylhydrazine to yield N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide. The synthesis of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been optimized to improve its yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. One area of interest is its potential as an anti-cancer agent. Studies have shown that N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide exhibits cytotoxic effects against a range of cancer cell lines, including breast, lung, and colon cancer cells. N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

properties

Molecular Formula

C14H14BrN3O2

Molecular Weight

336.18 g/mol

IUPAC Name

N-(4-acetylphenyl)-4-bromo-1-ethylpyrazole-3-carboxamide

InChI

InChI=1S/C14H14BrN3O2/c1-3-18-8-12(15)13(17-18)14(20)16-11-6-4-10(5-7-11)9(2)19/h4-8H,3H2,1-2H3,(H,16,20)

InChI Key

JWOGFLCLFZLPJD-UHFFFAOYSA-N

SMILES

CCN1C=C(C(=N1)C(=O)NC2=CC=C(C=C2)C(=O)C)Br

Canonical SMILES

CCN1C=C(C(=N1)C(=O)NC2=CC=C(C=C2)C(=O)C)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.